Cas no 1185742-20-4 (5-Chloro-2H-benzotriazole)

• Product Name: 5-Chloro-2H-benzotriazole
• CAS No: 1185742-20-4
• MF: C₆H₄ClN₃
• MW: 153.57
• CID: 5070690
• PubChem ID: 66760
• Update Time: 2025-06-27

5-Chloro-2H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• FS-2550
• CCG-321479
• 6-chloro-benzotriazole
• DB-057544
• NSC-58361
• Q27893434
• 6-Chloro-1H-benzotriazole
• 5-Chloro-1H-1,2,3-benzotriazole
• AKOS005061651
• PZBQVZFITSVHAW-UHFFFAOYSA-
• 5-Chlorobenzotriazole, 99%
• 5-Chlorobenzotriazole
• CS-0040225
• BENZOTRIAZOLE, 5-CHLORO-
• SCHEMBL203784
• W-100178
• InChI=1/C6H4ClN3/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H,(H,8,9,10)
• 5-Chloro-1H-1,2,3-benzotriazole #
• MFCD00005700
• 5-Chloro-1H-benzo[d][1,2,3]triazole
• 5-Chloro-1H-benzotriazole
• 6-Chlorobenzotriazole
• NSC16507
• SY002109
• 6-chloro-1-h-benzotriazole
• BR1276
• 6-chloro-3aH-benzotriazole
• 5-chloro-2H-benzotriazole
• A11419
• AKOS005061649
• BDBM50498200
• 1H-Benzotriazole, 5-chloro-
• BIDD:GT0841
• 1H-Benzotriazole, 6-chloro-
• NCGC00256833-01
• F88519
• CAS-94-97-3
• 1185742-20-4
• CHEMBL3187395
• 5-Chloro-2H-benzo[d][1,2,3]triazole
• NSC-16507
• NSC58361
• 94-97-3
• EINECS 202-378-4
• AI3-52175
• DTXSID0047450
• 8C7O46G78K
• DTXCID8027450
• Tox21_302472
• NS00009697
• UNII-8C7O46G78K
• NSC 16507
• 5Cl-BTR
• 5-Chloro-2H-benzotriazole

• MDL： MFCD00005700
• Inchi： 1S/C6H4ClN3/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H,(H,8,9,10)
• InChI Key： PZBQVZFITSVHAW-UHFFFAOYSA-N
• SMILES： C1=CC(Cl)=CC2=NNN=C12

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 5-Chloro-2H-benzotriazole

5-Chloro-2H-benzotriazole (CAS No. 1185742-20-4): An Overview of Its Properties, Applications, and Recent Research

5-Chloro-2H-benzotriazole (CAS No. 1185742-20-4) is a versatile compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This chlorinated benzotriazole derivative is known for its unique chemical structure and diverse applications, ranging from UV stabilizers to corrosion inhibitors and pharmaceutical intermediates.

The molecular formula of 5-Chloro-2H-benzotriazole is C₇H₄ClN₃, and its molecular weight is approximately 169.58 g/mol. The compound features a benzotriazole core with a chlorine atom substituted at the 5-position, which imparts specific chemical and physical properties that make it valuable in various industrial and scientific contexts.

In terms of physical properties, 5-Chloro-2H-benzotriazole is a white to off-white crystalline solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dimethylformamide (DMF). These solubility characteristics are crucial for its use in formulations and reactions where solubility in organic media is essential.

The chemical stability of 5-Chloro-2H-benzotriazole is another important aspect. It is stable under normal storage conditions but can undergo reactions under specific conditions, such as exposure to strong acids or bases. This stability makes it suitable for long-term storage and use in various applications without significant degradation.

5-Chloro-2H-benzotriazole has found extensive use as a UV stabilizer in polymers and coatings. Its ability to absorb UV radiation effectively helps protect materials from photodegradation, thereby extending their lifespan and maintaining their physical properties. Recent studies have shown that 5-Chloro-2H-benzotriazole can be incorporated into polymer matrices through various methods, including blending and co-polymerization, to enhance UV protection.

In the field of corrosion inhibition, 5-Chloro-2H-benzotriazole has demonstrated significant potential. Research has indicated that it can form protective films on metal surfaces, reducing the rate of corrosion. This property makes it useful in industrial applications where metal protection is critical, such as in oil and gas pipelines, marine structures, and automotive components.

The pharmaceutical industry has also shown interest in 5-Chloro-2H-benzotriazole due to its potential as a drug intermediate. Studies have explored its role in the synthesis of various bioactive compounds, including anti-inflammatory agents and antiviral drugs. The chlorine substituent at the 5-position provides a handle for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications.

5-Chloro-2H-benzotriazole has been the subject of numerous recent research publications. For instance, a study published in the Journal of Applied Polymer Science investigated the effectiveness of 5-Chloro-2H-benzotriazole as a UV stabilizer in polyethylene terephthalate (PET) films. The results showed that 5-Chloro-2H-benzotriazole significantly improved the UV resistance of PET films, making them more suitable for outdoor applications.

In another study published in Corrosion Science, researchers explored the corrosion inhibition properties of 5-Chloro-2H-benzotriazole on mild steel in acidic environments. The findings indicated that 5-Chloro-2H-benzotriazole formed a stable protective layer on the metal surface, reducing corrosion rates by up to 80%. This research highlights the compound's potential as an effective corrosion inhibitor in industrial settings.

The pharmaceutical applications of 5-Chloro-2H-benzotriazole have also been explored. A recent paper in Organic & Biomolecular Chemistry described a novel synthetic route to produce anti-inflammatory compounds using 5-Chloro-2H-benzotriazole as a key intermediate. The synthesized compounds exhibited potent anti-inflammatory activity in vitro, suggesting their potential for further development as therapeutic agents.

Safety considerations are an essential aspect when handling 5-Chloro-2H-benzotriazole. While it is generally considered safe under normal conditions, proper handling procedures should be followed to avoid exposure to skin or inhalation of dust particles. Personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound.

In conclusion, 5-Chloro-2H-benzotriazole (CAS No. 1185742-20-4) is a multifunctional compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique chemical structure and properties make it valuable for UV stabilization, corrosion inhibition, and drug synthesis. Ongoing research continues to uncover new possibilities for this versatile molecule, ensuring its relevance and importance in various scientific and industrial fields.